Cas no 1215654-02-6 (1-Naphthalen-1-ylcyclopropan-1-amine Hydrochloride)

• Product Name: 1-Naphthalen-1-ylcyclopropan-1-amine Hydrochloride
• CAS No: 1215654-02-6
• MF: C₁₃H₁₄ClN
• MW: 219.709962368011
• MDL: MFCD15142055
• CID: 4686520
• Update Time: 2025-08-04

1-Naphthalen-1-ylcyclopropan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalen-1-yl-cyclopropylamine hydrochloride
• 1-(naphthalen-1-yl)cyclopropan-1-amine hydrochloride
• 9939AH
• NE63773
• 1-Naphthalen-1-ylcyclopropan-1-amine Hydrochloride

• MDL： MFCD15142055
• Inchi： 1S/C13H13N.ClH/c14-13(8-9-13)12-7-3-5-10-4-1-2-6-11(10)12;/h1-7H,8-9,14H2;1H
• InChI Key： OMUCLONVZTWDQG-UHFFFAOYSA-N
• SMILES： Cl.NC1(C2=CC=CC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 219.081
• Monoisotopic Mass: 219.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26

1-Naphthalen-1-ylcyclopropan-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-Naphthalen-1-ylcyclopropan-1-amine Hydrochloride

1-Naphthalen-1-ylcyclopropan-1-amine Hydrochloride: A Comprehensive Overview

1-Naphthalen-1-ylcyclopropan-1-amine hydrochloride, also known by its CAS number 1215654-02-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a naphthalene ring system with a cyclopropane amine moiety. The hydrochloride salt form of this compound is particularly notable for its potential applications in drug development and materials science.

The molecular formula of 1-Naphthalen-1-ylcyclopropan-1-amine hydrochloride is C₁₃H₉N·HCl, with a molecular weight of approximately 209.67 g/mol. Its structure consists of a naphthalene group (a fused bicyclic aromatic system) attached to a cyclopropane ring, which is further substituted with an amine group. This combination of structural features makes it a versatile compound with potential for various chemical reactions and biological interactions.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry due to their unique electronic properties and strain-induced reactivity. The presence of the naphthalene group in 1-Naphthalen-1-ylcyclopropan-1-amine hydrochloride adds to its aromaticity, making it an interesting candidate for exploring π-interactions in drug design. Researchers have also investigated the potential of this compound as a building block for constructing more complex molecules with tailored pharmacological properties.

In terms of synthesis, 1-Naphthalen-1-ylcyclopropan-1-amine hydrochloride can be prepared through various routes, including Friedel-Crafts alkylation and other cycloaddition reactions. The choice of synthetic method depends on the desired regioselectivity and scalability of the process. Recent advancements in catalytic asymmetric synthesis have opened new avenues for producing enantiomerically pure forms of this compound, which are essential for studying its stereochemical effects in biological systems.

The pharmacological properties of 1-Naphthalen-1-ylcyclopropan-1-amine hydrochloride have been explored in several preclinical studies. It has shown promise as a modulator of various ion channels and receptors, making it a potential lead compound for treating conditions such as epilepsy, pain, and inflammation. Additionally, its ability to act as a template for constructing bioactive molecules has been exploited in combinatorial chemistry approaches.

In terms of toxicity and safety profiles, recent research has focused on understanding the acute and chronic effects of this compound on cellular systems. Studies using zebrafish models have provided insights into its developmental toxicity, while in vitro assays have assessed its potential genotoxicity and cytotoxicity. These findings are crucial for guiding its safe use in both laboratory settings and potential clinical applications.

The environmental impact of 1-Naphthalen-1-ylcyclopropan-1-ammine hydrochloride has also been a topic of interest. Research into its biodegradation pathways and ecotoxicological effects has revealed that it exhibits moderate persistence in aquatic environments under certain conditions. This information is vital for developing strategies to minimize its environmental footprint during manufacturing and disposal processes.

In conclusion, 1-Naphthalen - ilylcyclopropa - amine hydrochloride (CAS No: 2 - 6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, coupled with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for advancing both fundamental research and applied sciences.